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Compound of Interest

Methyl 2-amino-2-phenylacetate
Compound Name:
hydrochloride

Cat. No.: B045393

An In-depth Technical Guide to the Material Safety Data Sheet for Methyl 2-amino-2-
phenylacetate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Proactive Approach to Laboratory
Safety

In the fast-paced environment of research and drug development, a thorough understanding of
the chemical reagents we handle is not merely a regulatory formality but a cornerstone of
scientific integrity and personal safety. This guide provides a comprehensive analysis of the
Material Safety Data Sheet (MSDS) for Methyl 2-amino-2-phenylacetate hydrochloride
(CAS No: 15028-39-4). As a key building block in synthetic chemistry, its safe handling is
paramount. This document moves beyond a simple recitation of safety data, offering a senior
application scientist's perspective on the causality behind safety protocols and the logic of
experimental design when working with this compound.

Section 1: Chemical and Physical Identity

The first step in a robust safety assessment is to confirm the identity and fundamental
properties of the material. Methyl 2-amino-2-phenylacetate hydrochloride is the

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b045393?utm_src=pdf-interest
https://www.benchchem.com/product/b045393?utm_src=pdf-body
https://www.benchchem.com/product/b045393?utm_src=pdf-body
https://www.benchchem.com/product/b045393?utm_src=pdf-body
https://www.benchchem.com/product/b045393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

hydrochloride salt of the methyl ester of phenylglycine.[1][2] This information is critical as the
salt form can influence properties like solubility and stability compared to the free base.

Property Value Source(s)
CAS Number 15028-39-4; 15028-40-7 [1][21[3]
Molecular Formula CoH12CINO2 [1][2]
Molecular Weight 201.65 g/mol [11[3]
Appearance Solid

Melting Point 220-223 °C

Room Temperature, in a dry,
Storage Temperature ] [1][4]5]16]
cool, and well-ventilated place.

Understanding these properties is foundational. For instance, its solid form and high melting
point indicate that the primary exposure risk at room temperature will be through inhalation of
dust particles rather than volatile vapors. This directly informs the requirement for specific
engineering controls and personal protective equipment, which we will discuss later.

Section 2: Hazard Identification and Toxicological
Profile

Methyl 2-amino-2-phenylacetate hydrochloride is classified under the Globally Harmonized
System (GHS) with the GHSO07 pictogram, indicating that it is harmful.[7] The signal word is
"Warning".[7][8][9]

The specific hazard statements associated with this compound are:

H302: Harmful if swallowed.

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2][7][8][9]

H335: May cause respiratory irritation.[2]
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This profile necessitates a careful approach to handling. The irritation potential for skin, eyes,
and the respiratory system suggests that the compound can readily interact with biological
tissues.[2] Ingestion may lead to gastrointestinal irritation, nausea, and vomiting.

Caption: GHS Hazard Profile for Methyl 2-amino-2-phenylacetate hydrochloride.

Section 3: First-Aid and Emergency Response
Protocols

In the event of an exposure, immediate and correct action is critical. The following protocols are
based on established first-aid principles for chemicals with this hazard profile.

Experimental Protocol: Emergency First-Aid Response
e Inhalation:
o Action: Immediately move the affected individual to fresh air.[1][2]

o Causality: This removes the person from the source of exposure, preventing further
inhalation of the irritant dust.

o Follow-up: If breathing is difficult, provide oxygen. If the person is not breathing, begin
artificial respiration, but avoid mouth-to-mouth resuscitation if the substance was ingested
or inhaled.[1][3] Seek immediate medical attention.[1][2]

e Skin Contact:

o Action: Immediately remove all contaminated clothing. Wash the affected skin area with
plenty of soap and water for at least 15 minutes.[1]

o Causality: Prompt and thorough washing is necessary to remove the chemical from the
skin surface and mitigate irritation.

o Follow-up: If skin irritation develops or persists, seek medical advice.

e Eye Contact:
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o Action: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[1] If present, remove contact lenses after the initial
flushing.[8]

o Causality: Extensive irrigation is crucial to dilute and remove the irritant, preventing
serious eye damage.

o Follow-up: Seek immediate medical attention, especially if irritation persists.[8]

e Ingestion:
o Action: Rinse the mouth thoroughly with water.[1][8] Do not induce vomiting.[1][3]

o Causality: Inducing vomiting can cause further damage to the esophagus. Rinsing the
mouth helps to remove any remaining chemical.

o Follow-up: Never give anything by mouth to an unconscious person. Call a poison control
center or a doctor immediately.[1][3]
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Caption: Workflow for First-Aid Emergency Response.

Section 4: Safe Handling, Storage, and Engineering

Controls

Proactive safety measures are always preferable to reactive responses. Adherence to proper

handling and storage protocols is non-negotiable.

e Handling: Always handle this compound in a well-ventilated area, preferably within a fume

hood, to minimize the risk of inhaling dust.[1][4] Avoid the formation of dust and aerosols.[1]

[8] Use non-sparking tools to prevent ignition sources.[1] Standard laboratory practice

dictates that you should wash your hands thoroughly after handling and before eating,

drinking, or smoking.[4][8]
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Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[1][2][4]
Keep it away from incompatible materials such as strong acids, strong bases, and strong
oxidizing agents.

Engineering Controls: A properly functioning ventilation system is essential. Eyewash
stations and safety showers must be readily accessible in the immediate vicinity of any
workstation where this chemical is handled.[10]

Section 5: Personal Protective Equipment (PPE)
Protocol

Engineering controls are the first line of defense, but a robust PPE protocol is the final barrier

between the researcher and the chemical.

Eye and Face Protection: Wear safety glasses with side-shields or goggles that comply with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[11] If there is a risk of splashing, a face shield should also be worn.

Hand Protection: Wear suitable, impervious chemical-resistant gloves that comply with EC
Directive 89/686/EEC and the related standard EN374.[1] The choice of glove material (e.g.,
nitrile, neoprene) should be based on permeation and breakthrough time data for the specific
laboratory conditions.

Skin and Body Protection: Wear a laboratory coat or other suitable protective clothing to
prevent skin contact.[1][8] Contaminated clothing should be removed and washed before
reuse.[8]

Respiratory Protection: Under normal use with adequate ventilation, respiratory protection
may not be required. However, if dust is generated and exposure limits are exceeded, a fit-
tested NIOSH-approved N95 or P100 particulate respirator should be used.[12]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.chemicalbook.com/msds/methyl-2-amino-2-phenylacetate-hydrochloride.pdf
https://www.fishersci.fr/store/msds?partNumber=12347153&countryCode=FR&language=en
https://www.keyorganics.net/app/uploads/sds/TS-00911_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC442190100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC357810250&countryCode=US&language=en
https://www.chemicalbook.com/msds/methyl-2-amino-2-phenylacetate-hydrochloride.pdf
https://www.chemicalbook.com/msds/methyl-2-amino-2-phenylacetate-hydrochloride.pdf
https://file.medchemexpress.com/batch_PDF/HY-W019714/S-plus-2-Phenylglycine-methyl-ester-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W019714/S-plus-2-Phenylglycine-methyl-ester-hydrochloride-SDS-MedChemExpress.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment

Respiratory Protection
(As Needed)

— |
Body Protection w

(Lab Coat)

Routes of Exposure

(Impervious Gloves) @
a1 |

Hand Protection

Eye Protection
(Goggles/Face Shield)

Click to download full resolution via product page

Caption: PPE to Mitigate Routes of Exposure.

Section 6: Accidental Release and Disposal
Procedures

o Accidental Release: In the event of a spill, ensure adequate ventilation and evacuate
unnecessary personnel from the area.[1] Avoid creating dust.[1] Use personal protective
equipment.[1] Sweep up the spilled solid material and place it into a suitable, closed
container for disposal.[2] Do not let the chemical enter drains.[1]

o Disposal: This material and its container must be disposed of as hazardous waste.[2]
Disposal should be carried out by an approved waste disposal plant in accordance with local,
state, and federal regulations.[2]

Section 7: Fire and Explosion Hazard Data

» Extinguishing Media: Use extinguishing media appropriate for the surrounding fire. Suitable
options include dry chemical, carbon dioxide, or alcohol-resistant foam.[1][8]
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o Specific Hazards: During a fire, hazardous decomposition products may be formed, including
carbon monoxide, carbon dioxide, and nitrogen oxides.[11]

» Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][11]

Conclusion

A comprehensive understanding and diligent application of the information contained within the
Material Safety Data Sheet for Methyl 2-amino-2-phenylacetate hydrochloride are essential
for maintaining a safe and productive research environment. By moving beyond mere
compliance and embracing a culture of safety that questions and understands the causality
behind each protocol, we can effectively mitigate the risks associated with this and other
chemical reagents.

References
SAFETY DATA SHEET - Fisher Scientific. (n.d.).

e CAS NO. 15028-39-4 | L-PHENYLGLYCINE METHYL ESTER HYDROCHLORIDE - Arctom.
(n.d.).

» Guidance for Selection of Personal Protective Equipment for MDI Users - American
Chemistry Council. (n.d.).

e (S)-Methyl 2-amino-2-phenylacetate hydrochloride - Lead Sciences. (n.d.).

o SAFETY DATA SHEET - Thermo Fisher Scientific. (2011, February 9).

e (S)-Methyl 2-amino-2-phenylacetate hydrochloride - Oakwood Chemical. (n.d.).

e Personal protective equipment in your pharmacy. (2019, October 30).

 First-aid kits: Stock supplies that can save lives - Mayo Clinic. (n.d.).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chemicalbook.com [chemicalbook.com]

o 2. fishersci.fr [fishersci.fr]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC357810250&countryCode=US&language=en
https://www.chemicalbook.com/msds/methyl-2-amino-2-phenylacetate-hydrochloride.pdf
https://www.fishersci.com/store/msds?partNumber=AC357810250&countryCode=US&language=en
https://www.benchchem.com/product/b045393?utm_src=pdf-body
https://www.benchchem.com/product/b045393?utm_src=pdf-body
https://www.benchchem.com/product/b045393?utm_src=pdf-body
https://www.benchchem.com/product/b045393?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/methyl-2-amino-2-phenylacetate-hydrochloride.pdf
https://www.fishersci.fr/store/msds?partNumber=12347153&countryCode=FR&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

« 3. methyl 2-amino-2-phenylacetate hydrochloride - Safety Data Sheet [chemicalbook.com]
e 4. keyorganics.net [keyorganics.net]

e 5. bldpharm.com [bldpharm.com]

6. (S)-Methyl 2-amino-2-phenylacetate hydrochloride - Lead Sciences [lead-sciences.com]
7. Methyl 2-amino-2-phenylacetate | Sigma-Aldrich [sigmaaldrich.com]

» 8. file.medchemexpress.com [file.medchemexpress.com]

9. arctomsci.com [arctomsci.com]

e 10. fishersci.com [fishersci.com]

e 11. fishersci.com [fishersci.com]

e 12. americanchemistry.com [americanchemistry.com]

 To cite this document: BenchChem. ["Methyl 2-amino-2-phenylacetate hydrochloride"
material safety data sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045393#methyl-2-amino-2-phenylacetate-
hydrochloride-material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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